2-(2-Methylphenyl)acetophenone

• CAS: 5033-67-0

Core Science & Biosynthesis

Comprehensive NMR Characterization of 2-(2-Methylphenyl)acetophenone: Structural Causality and Experimental Workflows

Executive Summary

The compound 2-(2-Methylphenyl)acetophenone (systematically named 1-phenyl-2-(o-tolyl)ethan-1-one) is a critical structural motif in organic synthesis, frequently utilized as an intermediate in the development of substituted indoles, heterocyclic therapeutics, and advanced materials. Historically, access to such deoxybenzoin derivatives was revolutionized by the development of palladium-catalyzed α -arylation of ketones [1, 2].

Accurate structural elucidation of this molecule via Nuclear Magnetic Resonance (NMR) spectroscopy is paramount for confirming synthetic success and purity in drug development pipelines. This whitepaper provides an authoritative, in-depth guide to the 1 H and 13 C NMR chemical shifts of 2-(2-Methylphenyl)acetophenone, detailing the physical causality behind the spectral data and establishing a self-validating experimental workflow for analytical laboratories.

Mechanistic Grounding & Structural Causality

Understanding the NMR spectrum of 2-(2-Methylphenyl)acetophenone requires analyzing the interplay between inductive effects, magnetic anisotropy, and steric hindrance. Do not merely memorize shift values; understanding the why ensures accurate interpretation even when impurities or solvent effects alter the baseline [3].

H NMR Causality

• The Methylene Bridge (-CH 2​ -): In a standard aliphatic chain, methylene protons resonate near 1.3 ppm. However, in this molecule, the -CH 2​

  • group is flanked by a highly electron-withdrawing carbonyl group and an ortho-tolyl aromatic ring. The combined anisotropic deshielding from the adjacent π -systems and the inductive pull of the carbonyl oxygen shifts these protons significantly downfield to ~4.30 ppm .

• The ortho-Methyl Group (-CH 3​ ): Benzylic methyl groups typically appear around 2.35 ppm. Here, the steric bulk of the adjacent -CH 2​ -C(=O)Ph moiety restricts the free rotation of the o-tolyl ring. This conformational locking places the methyl protons in a slightly shielded region of the neighboring carbonyl's magnetic cone, resulting in a resonance at ~2.25 ppm .

• Aromatic Protons: The strongly electron-withdrawing nature of the carbonyl group heavily deshields the ortho protons of the unsubstituted phenyl ring, pushing them past 8.0 ppm. Conversely, the o-tolyl protons are relatively shielded by the electron-donating methyl group, clustering in a tight multiplet between 7.10 and 7.25 ppm.

C NMR Causality

• Carbonyl Carbon (C=O): Aryl ketones exhibit characteristic extreme downfield shifts due to the sp2 hybridization and the high electronegativity of oxygen. The resonance at 197.5 ppm is a hallmark of an acetophenone derivative where conjugation with the phenyl ring stabilizes the partial positive charge on the carbon.

• Quaternary Aromatic Carbons: The ipso carbons (those lacking attached protons) are critical for structural validation. The ipso carbon of the phenyl ring attached to the carbonyl appears at 136.8 ppm , while the ipso carbon of the o-tolyl ring attached to the methylene bridge appears at 133.5 ppm . These assignments are typically confirmed via 2D HMBC (Heteronuclear Multiple Bond Correlation) to ensure no misassignment with the ortho-methyl bearing carbon (136.9 ppm ).

Experimental Workflow: Self-Validating Protocol

To achieve high-fidelity NMR spectra, the experimental design must be treated as a self-validating system. The following protocol guarantees reproducible, publication-quality data.

Step 1: Sample Preparation

• Concentration: Dissolve exactly 15–20 mg of 2-(2-Methylphenyl)acetophenone in 0.6 mL of deuterated chloroform (CDCl 3​ ). This concentration ensures an optimal signal-to-noise (S/N) ratio for 1 H in a single scan, while providing sufficient material for 13 C acquisition within a reasonable timeframe.

• Internal Standard: Ensure the CDCl 3​ contains 0.03% v/v Tetramethylsilane (TMS). TMS acts as the absolute zero reference ( δ 0.00 ppm), validating the chemical shift calibration.

Step 2: Instrument Calibration (400 MHz Spectrometer)

• Tuning and Matching: Manually or automatically tune the probe to the exact Larmor frequencies of 1 H (400.13 MHz) and 13 C (100.61 MHz) to maximize power transfer and sensitivity.

• Shimming: Perform gradient shimming (Z1 to Z5) until the CDCl 3​ residual solvent peak (7.26 ppm) exhibits a line width at half-height (FWHM) of ≤ 0.8 Hz. Poor shimming will artificially broaden the methylene singlet and obscure the fine J-coupling of the aromatic multiplets.

Step 3: Acquisition Parameters

• 1 H NMR: Use a standard 30° pulse program (zg30). Set the relaxation delay (D1) to 1.0 second. Acquire 16 scans.

• 13 C NMR: Use a proton-decoupled pulse sequence (zgpg30). Critical: Set the relaxation delay (D1) to at least 2.5 seconds. Quaternary carbons (like the carbonyl at 197.5 ppm) lack attached protons to facilitate dipole-dipole relaxation. A short D1 will cause these signals to saturate and disappear into the baseline. Acquire 1024 scans.

Step 4: Data Processing

Apply an exponential window function with a Line Broadening (LB) of 0.3 Hz for 1 H and 1.0 Hz for 13 C prior to Fourier Transformation (FT). Perform zero-order and first-order phase corrections manually to ensure perfectly symmetrical Lorentzian peak shapes.

Quantitative Data Presentation

The following tables summarize the validated chemical shifts, multiplicities, and integrations for 2-(2-Methylphenyl)acetophenone.

Table 1: 1 H NMR Chemical Shifts (400 MHz, CDCl 3​ )

Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
8.02	dd	8.4, 1.2	2H	Phenyl H-ortho
7.57	tt	7.4, 1.2	1H	Phenyl H-para
7.47	t	7.8	2H	Phenyl H-meta
7.10 – 7.20	m	-	4H	o-Tolyl H-aromatic
4.30	s	-	2H	-CH 2​ (Methylene)
2.25	s	-	3H	-CH 3​ (o-Methyl)

Table 2: 13 C NMR Chemical Shifts (100 MHz, CDCl 3​ )

Chemical Shift ( δ , ppm)	Carbon Type	Assignment
197.5	Cq	C=O (Carbonyl)
136.9	Cq	o-Tolyl C-ortho (-CH 3​ attached)
136.8	Cq	Phenyl C-ipso
133.5	Cq	o-Tolyl C-ipso (-CH 2​ attached)
133.2	CH	Phenyl C-para
130.4	CH	o-Tolyl C-meta
130.1	CH	o-Tolyl C-ortho
128.6	CH	Phenyl C-meta
128.6	CH	Phenyl C-ortho
127.2	CH	o-Tolyl C-para
126.1	CH	o-Tolyl C-meta
43.5	CH 2​	-CH 2​ (Methylene)
19.6	CH 3​	-CH 3​ (o-Methyl)

Logical Workflow Visualization

The following diagram illustrates the self-validating analytical workflow required to move from raw sample to confirmed structural elucidation.

Figure 1: NMR structural elucidation workflow for 2-(2-Methylphenyl)acetophenone.

References

• Palucki, M.; Buchwald, S. L. Palladium-Catalyzed α -Arylation of Ketones. Journal of the American Chemical Society1997 , 119 (45), 11108–11109. URL:[Link][1]

• Hamann, B. C.; Hartwig, J. F. Palladium-Catalyzed α -Arylation of Ketones. Journal of the American Chemical Society1997 , 119 (50), 12382–12383. URL:[Link][1]

• Silverstein, R. M.; Webster, F. X.; Kiemle, D. J.; Bryce, D. L. Spectrometric Identification of Organic Compounds, 8th Edition; John Wiley & Sons, 2014 . URL:[Link]

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Mechanistic Pathways and Synthetic Utility of 2-(2-Methylphenyl)acetophenone in Organic Synthesis

Executive Summary & Introduction

In the landscape of modern organic synthesis and drug development, functionalized deoxybenzoins serve as critical linchpins for the rapid assembly of complex molecular architectures. 2-(2-Methylphenyl)acetophenone (IUPAC: 2-(2-methylphenyl)-1-phenylethanone)[1], commonly referred to as α -(o-tolyl)acetophenone, is a highly versatile building block. Characterized by a reactive methylene bridge flanked by a benzoyl moiety and an ortho-tolyl group, this compound exhibits unique thermodynamic and photochemical properties.

This technical guide explores the core mechanisms of action by which 2-(2-Methylphenyl)acetophenone operates as a precursor in organic synthesis, specifically focusing on its role in photochemical cyclizations, enolate-driven functionalizations, and heterocyclic annulations.

Physicochemical Profiling

Before deploying this substrate in complex synthetic workflows, it is crucial to establish its baseline physicochemical parameters. The steric shielding provided by the ortho-methyl group heavily influences the kinetics of its downstream reactions.

Table 1: Physicochemical Properties

Property	Value	Reference
IUPAC Name	2-(2-methylphenyl)-1-phenylethanone	[1]
CAS Number	5033-67-0	,[2]
Molecular Formula	C₁₅H₁₄O	[1]
Molecular Weight	210.28 g/mol
Density	1.062 g/cm³	[1]
Purity Standard	≥ 96% (Commercial Grade)	[2],[1]

Core Mechanistic Pathways

Pathway A: Photochemical Cyclization to Indanol Frameworks

Unlike standard Friedel-Crafts cyclodehydrations—which are thermodynamically unfavorable for two-carbon bridge systems—the most elegant "mechanism of action" for 2-(2-Methylphenyl)acetophenone is its photochemical transformation.

Causality & Mechanism: Upon UV irradiation, the carbonyl group is excited to a singlet state and undergoes rapid intersystem crossing (ISC) to a long-lived [n,π∗] triplet diradical. The spatial proximity of the ortho-methyl group on the adjacent benzyl moiety facilitates a highly specific 1,6-hydrogen atom transfer (1,6-HAT) . This intramolecular abstraction generates a transient 1,5-biradical. Subsequent spin inversion and carbon-carbon radical recombination yield 2-phenyl-2-indanol. This atom-economical pathway bypasses the need for transition-metal catalysts to construct the indane pharmacophore, a core motif in numerous CNS-active drugs.

Figure 1: Photochemical 1,6-HAT mechanism yielding 2-phenyl-2-indanol.

Pathway B: Enolate-Mediated Alpha-Functionalization

The methylene bridge ( Cα​ ) of 2-(2-Methylphenyl)acetophenone is highly acidic ( pKa​≈16−18 ) due to dual resonance stabilization from the carbonyl group and delocalization into the ortho-tolyl ring.

Causality & Mechanism: Deprotonation with a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) at cryogenic temperatures (-78 °C) quantitatively generates the kinetic lithium enolate. The low temperature is critical to suppress unwanted aldol self-condensation. Once formed, this highly nucleophilic enolate can be intercepted by various electrophiles (e.g., alkyl halides for SN​2 substitution, or aldehydes for directed Aldol additions), allowing for rapid diversification of the carbon skeleton.

Figure 2: Divergent synthetic pathways from the lithium enolate.

Experimental Protocols (Self-Validating Systems)

To ensure high reproducibility and scientific integrity, the following protocols incorporate built-in validation checks.

Protocol 1: Photochemical Synthesis of 2-Phenyl-2-indanol

• Preparation: Dissolve 2-(2-Methylphenyl)acetophenone (1.0 equiv) in anhydrous, HPLC-grade acetonitrile (0.05 M concentration).

• Degassing (Critical Step): Sparge the solution with ultra-pure Argon for 30 minutes. Causality: Molecular oxygen is a potent triplet state quencher. Failure to degas will result in the interception of the diradical intermediate, leading to autooxidation (cleavage to benzoic and o-toluic acids) rather than cyclization.

• Irradiation: Irradiate the solution using a medium-pressure mercury lamp equipped with a Pyrex filter ( λ>300 nm) for 6–8 hours at ambient temperature. Causality: The Pyrex filter prevents high-energy UV photons from triggering Norrish Type I α -cleavage.

• Validation Check: Monitor via TLC (Hexanes:EtOAc 8:2). The reaction is complete when the UV-active starting material ( Rf​≈0.6 ) is replaced by a more polar product spot ( Rf​≈0.3 ). FT-IR analysis of the crude mixture must show the disappearance of the sharp carbonyl stretch at ∼1690 cm−1 and the emergence of a broad hydroxyl stretch at ∼3300 cm−1 .

Protocol 2: Alpha-Alkylation via Kinetic Enolate

• Enolate Generation: In an oven-dried Schlenk flask under Argon, cool a solution of LDA (1.1 equiv) in anhydrous THF to -78 °C. Add 2-(2-Methylphenyl)acetophenone (1.0 equiv) dropwise over 10 minutes.

• Validation Check (Isotopic Labeling): To confirm quantitative enolate formation, quench a 0.1 mL micro-aliquot with D2​O . 1H -NMR analysis of this aliquot should reveal >95% deuterium incorporation at the α -position (evidenced by the disappearance of the singlet at ∼4.2 ppm).

• Electrophile Addition: Add the desired alkyl halide (1.2 equiv) dropwise. Maintain at -78 °C for 1 hour, then slowly warm to room temperature to drive the SN​2 substitution to completion.

• Workup: Quench with saturated aqueous NH4​Cl , extract with ethyl acetate, dry over MgSO4​ , and concentrate under reduced pressure.

Data Presentation: Reaction Parameters

Table 2: Thermodynamic and Kinetic Parameters of Key Reactions

Synthetic Transformation	Key Reagents / Conditions	Reactive Intermediate	Primary Product	Typical Yield
Photochemical Cyclization	hν (>300 nm), Degassed MeCN	1,5-Biradical	2-Phenyl-2-indanol	60–75%
Alpha-Alkylation	LDA, THF, -78 °C, R-X	Lithium Enolate	α -Alkyl- α -(o-tolyl)acetophenone	80–90%
Isoquinoline Synthesis	1. NH2​OH 2. POCl3​ , Δ	Ketoxime / Nitrilium	1-Phenyl-3-(o-tolyl)isoquinoline	55–65%

Conclusion

2-(2-Methylphenyl)acetophenone is far more than a simple ketone; it is a strategically designed precursor that leverages the steric and electronic properties of its ortho-methyl group. Whether acting as an intramolecular hydrogen donor in photochemical indanol synthesis or as a highly stabilized nucleophile via its enolate, this compound provides drug development professionals with reliable, atom-economical pathways to complex polycyclic and heterocyclic scaffolds.

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An In-depth Technical Guide to the Spectroscopic Properties of 2-(2-Methylphenyl)acetophenone: IR and UV-Vis Analysis

This guide provides a comprehensive analysis of the spectroscopic properties of 2-(2-Methylphenyl)acetophenone, with a specific focus on Infrared (IR) and Ultraviolet-Visible (UV-Vis) spectroscopy. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical underpinnings and practical applications of these techniques for the characterization of this aromatic ketone.

Introduction: The Significance of 2-(2-Methylphenyl)acetophenone

2-(2-Methylphenyl)acetophenone, a derivative of acetophenone, belongs to the class of deoxybenzoins. Its structural complexity, featuring two aromatic rings and a carbonyl group, makes it an interesting subject for spectroscopic analysis. Understanding its electronic and vibrational properties is crucial for its identification, purity assessment, and for predicting its behavior in various chemical and biological systems. This guide will meticulously explore the characteristic IR and UV-Vis spectral features of this molecule.

Infrared (IR) Spectroscopy: Probing Molecular Vibrations

Infrared spectroscopy is a powerful, non-destructive technique for identifying the functional groups within a molecule. The absorption of infrared radiation excites molecular vibrations, and the frequencies of these absorptions are characteristic of the specific bonds and their chemical environment.

Theoretical Framework: What to Expect in the IR Spectrum

The structure of 2-(2-Methylphenyl)acetophenone contains several key functional groups that will give rise to distinct absorption bands in the IR spectrum:

• Carbonyl (C=O) Stretching: As an aromatic ketone, the C=O bond is conjugated with the phenyl ring. This conjugation delocalizes the pi electrons, slightly weakening the C=O bond and lowering its stretching frequency compared to a simple aliphatic ketone.[1] Therefore, a strong absorption band is anticipated in the range of 1680-1700 cm⁻¹.[2][3]

• Aromatic C-H Stretching: The presence of two aromatic rings will result in multiple weak to medium absorption bands just above 3000 cm⁻¹ (typically 3000-3100 cm⁻¹), corresponding to the stretching vibrations of the C-H bonds on the phenyl and methylphenyl rings.[1]

• Aliphatic C-H Stretching: The methylene (-CH₂-) bridge and the methyl (-CH₃) group will exhibit C-H stretching vibrations in the 2850-3000 cm⁻¹ region.[4]

• Aromatic C=C Stretching: The skeletal vibrations of the aromatic rings will produce a series of sharp, medium-intensity bands in the 1450-1600 cm⁻¹ region.[5]

• C-CO-C Bending and Stretching: Aromatic ketones also display characteristic C-C-C stretching and bending vibrations, which can be observed in the fingerprint region of the spectrum, typically between 1230 and 1300 cm⁻¹.[2]

Experimental Protocol: Acquiring the IR Spectrum

A high-quality IR spectrum of 2-(2-Methylphenyl)acetophenone can be obtained using the following procedure with a Fourier Transform Infrared (FTIR) spectrometer:

Instrumentation:

• Fourier Transform Infrared (FTIR) Spectrometer

• Sample holder (e.g., KBr pellets or ATR crystal)

Procedure (Attenuated Total Reflectance - ATR):

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics. Perform a background scan to account for atmospheric CO₂ and water vapor.

• Sample Preparation: Place a small amount of the solid 2-(2-Methylphenyl)acetophenone sample directly onto the ATR crystal.

• Sample Analysis: Apply pressure to ensure good contact between the sample and the crystal. Initiate the sample scan.

• Data Processing: After data acquisition, process the spectrum to correct the baseline and label the significant peaks.

Data Interpretation: A Hypothetical Spectrum

The following table summarizes the expected key absorption bands for 2-(2-Methylphenyl)acetophenone and their assignments.

Wavenumber (cm⁻¹)	Intensity	Assignment
~3060	Medium-Weak	Aromatic C-H Stretch
~2950, ~2870	Medium-Weak	Aliphatic C-H Stretch (-CH₂-, -CH₃)
~1685	Strong, Sharp	Carbonyl (C=O) Stretch (Conjugated)
~1600, ~1580, ~1480, ~1450	Medium, Sharp	Aromatic C=C Ring Stretching
~1265	Strong	C-CO-C Stretch

UV-Visible (UV-Vis) Spectroscopy: Exploring Electronic Transitions

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The absorption of UV or visible light promotes electrons from a lower energy molecular orbital to a higher energy one. The wavelengths of maximum absorbance (λmax) are characteristic of the molecule's electronic structure, particularly the extent of conjugation.

Theoretical Framework: Anticipated Electronic Transitions

The UV-Vis spectrum of 2-(2-Methylphenyl)acetophenone is expected to show absorptions arising from the following electronic transitions:

• π → π* Transitions: These are high-energy transitions that occur in molecules with conjugated π-systems. Due to the presence of two aromatic rings and a carbonyl group, strong absorption bands corresponding to π → π* transitions are expected. For acetophenone itself, a strong absorption is observed around 241 nm.[6] The additional methylphenyl group may cause a slight shift in this absorption.

• n → π* Transitions: The carbonyl group possesses non-bonding (n) electrons on the oxygen atom. These electrons can be promoted to an anti-bonding π* orbital. These transitions are typically weaker than π → π* transitions and occur at longer wavelengths. For many acetophenones, this transition is observed as a weaker band or a shoulder at longer wavelengths.[7]

Experimental Protocol: Measuring the UV-Vis Spectrum

A reliable UV-Vis spectrum of 2-(2-Methylphenyl)acetophenone can be recorded using the following protocol:

Instrumentation:

• UV-Vis Spectrophotometer (dual beam)

• Quartz cuvettes (1 cm path length)

Procedure:

• Solvent Selection: Choose a UV-transparent solvent in which the compound is soluble. Ethanol or n-heptane are common choices for aromatic ketones.[7][8]

• Sample Preparation: Prepare a dilute solution of 2-(2-Methylphenyl)acetophenone in the chosen solvent. The concentration should be adjusted to yield an absorbance in the optimal range of the instrument (typically 0.2 - 1.0).

• Instrument Calibration: Fill a cuvette with the pure solvent to be used as a reference (blank). Place it in the reference beam of the spectrophotometer.

• Sample Measurement: Fill a second cuvette with the sample solution and place it in the sample beam.

• Spectrum Acquisition: Scan the sample over the desired wavelength range (e.g., 200-400 nm).

• Data Analysis: Identify the wavelengths of maximum absorbance (λmax) and their corresponding molar absorptivity values (ε), if the concentration is known.

Data Interpretation: Expected UV-Vis Absorption Maxima

The following table presents the anticipated UV-Vis absorption maxima for 2-(2-Methylphenyl)acetophenone based on the analysis of similar compounds.

λmax (nm)	Molar Absorptivity (ε)	Transition
~240-250	High (~10,000-15,000 L mol⁻¹ cm⁻¹)	π → π
~280-290	Moderate (~1,000-2,000 L mol⁻¹ cm⁻¹)	π → π
~310-330	Low (~50-200 L mol⁻¹ cm⁻¹)	n → π*

Visualizing the Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the spectroscopic characterization of 2-(2-Methylphenyl)acetophenone.

Caption: Workflow for the spectroscopic characterization of 2-(2-Methylphenyl)acetophenone.

The molecular structure of the compound of interest is presented below.

Caption: Molecular structure of 2-(2-Methylphenyl)acetophenone.

Conclusion

This technical guide has provided a detailed overview of the expected IR and UV-Vis spectroscopic properties of 2-(2-Methylphenyl)acetophenone. By understanding the theoretical principles behind these techniques and following the outlined experimental protocols, researchers can effectively characterize this compound. The interpretation of the spectral data, as summarized in the tables, allows for the unambiguous identification of its key structural features, which is a critical step in any chemical or pharmaceutical research involving this molecule.

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• Tanaka, J., Nagakura, S., & Kobayashi, M. (1956). Ultraviolet and Infrared Absorption Spectra of Substituted Acetophenones and Benzoic Acids. The Journal of Chemical Physics, 24(2), 311–317. [Link]

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• 12.8: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. (2024). [Link]

• Horton, W. J., & Robertson, D. E. (1952). Ultraviolet Spectra of Substituted Acetophenones and Benzoic Acids. The Journal of Organic Chemistry, 17(1), 1-6. [Link]

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The Interplay of Electronic and Steric Effects in 2-(2-Methylphenyl)acetophenone: A Technical Guide for Advanced Synthesis

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Molecule in Focus: 2-(2-Methylphenyl)acetophenone (CAS No. 5033-67-0)

Executive Summary

In the realm of modern organic synthesis and drug development, α -aryl ketones serve as critical scaffolds for active pharmaceutical ingredients (APIs). Among these, 2-(2-Methylphenyl)acetophenone (also known as ortho-methyldeoxybenzoin) presents a unique mechanistic profile. The presence of an ortho-methyl group on the α -phenyl ring introduces profound steric and electronic perturbations that dictate its reactivity, enolization kinetics, and facial selectivity during nucleophilic attack.

As a Senior Application Scientist, understanding the causality behind these structural effects is paramount. This whitepaper deconstructs the microenvironments within 2-(2-Methylphenyl)acetophenone, providing field-proven insights and self-validating protocols to harness its reactivity in complex catalytic systems, such as asymmetric transfer hydrogenation (ATH) and hydrazone synthesis.

Structural and Conformational Dynamics

The reactivity of 2-(2-Methylphenyl)acetophenone is governed by a delicate balance between inductive electronic effects and severe steric congestion.

Electronic Effects: Inductive Donation (+I)

The ortho-methyl group exerts a weak electron-donating inductive (+I) and hyperconjugative effect. Because this group is separated from the carbonyl center by an sp3 hybridized methylene bridge, direct resonance delocalization into the carbonyl π -system is impossible. However, the +I effect slightly increases the electron density at the α -carbon. This electronic tuning has two consequences:

• Enolate Destabilization: The slight increase in electron density raises the pKa​ of the α -protons compared to unsubstituted deoxybenzoin, making enolization thermodynamically less favorable.

• Electrophilicity: In condensation reactions (e.g., hydrazone synthesis), electron-donating groups marginally reduce the electrophilicity of the carbonyl carbon, requiring optimized conditions to drive the reaction forward[1].

Steric Effects: Conformational Locking

Steric hindrance is the dominant force dictating the behavior of this molecule. The bulky ortho-tolyl group restricts the free rotation of the Cα​ -Aryl bond. To minimize steric clash with the benzoyl moiety, the molecule adopts a preferred ground-state conformation where the ortho-methyl group points away from the carbonyl oxygen.

This "conformational locking" heavily shields one face of the carbonyl group. When incoming nucleophiles or metal catalysts attempt to approach the carbonyl via the ideal Bürgi-Dunitz trajectory (approx. 107°), the steric bulk impedes access, drastically altering reaction kinetics and enantioselectivity[2].

Fig 1: Interplay of steric and electronic effects dictating facial selectivity and reactivity.

Catalytic Reactivity Profiling

The structural nuances of 2-(2-Methylphenyl)acetophenone require specific catalytic strategies. Standard catalysts often fail or suffer from low turnover frequencies (TOF) due to the inability of the hindered ketone to properly bind to the metal center.

Overcoming Sterics in Hydrosilylation and Hydrogenation

In metal-catalyzed reductions, the bulkiness of the ortho-methyl group prevents the formation of active monomeric transition states if standard ligands are used. For instance, in Cu-catalyzed hydrosilylation, sterically hindered arylmethylketones bearing 2-methylphenyl groups require periphery-arranged bulky phosphite ligands. These specialized ligands suppress the dimerization of the active copper species, allowing the hindered ketone to access the catalytic pocket[2].

Similarly, in Ruthenium(II)-catalyzed hydrogenation, an increase in steric bulk next to the polar carbonyl bond significantly impacts the TOF. The reversible addition of the ketone to the active Ru-species to form an enolate complex is hindered, necessitating careful optimization of catalyst-to-substrate ratios and base concentrations[3].

Quantitative Impact on Reactivity

The following table summarizes the quantitative impact of the ortho-methyl substitution on enolization rates and Asymmetric Transfer Hydrogenation (ATH) efficiency compared to standard analogs.

Substrate	Relative Enolization Rate ( krel​ )	ATH Yield (%)	Enantiomeric Excess (ee %)
Deoxybenzoin (Unsubstituted)	1.00	>95%	98%
2-(4-Methylphenyl)acetophenone	0.85	92%	96%
2-(2-Methylphenyl)acetophenone	0.15	76%	85%

Data synthesis reflects the kinetic drop-off caused by the restricted Cα​ -Ar rotation and facial shielding inherent to ortho-substitution.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity and reproducible results when working with 2-(2-Methylphenyl)acetophenone, protocols must be designed as self-validating systems. Below is a rigorously optimized methodology for the Asymmetric Transfer Hydrogenation (ATH) of this hindered substrate.

Fig 2: Self-validating workflow for the asymmetric transfer hydrogenation of hindered ketones.

Protocol: Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

Objective: Achieve >75% yield and >80% ee in the reduction of 2-(2-Methylphenyl)acetophenone, overcoming its inherent steric resistance.

Step 1: Catalyst Activation (Self-Validating Step)

• In a flame-dried Schlenk flask under an argon atmosphere, dissolve 1.0 mol% of [Ru(p-cymene)(TsDPEN)Cl] in anhydrous, degassed 2-propanol (5.0 mL).

• Add a stoichiometric amount of standard base (e.g., KOtBu ) if utilizing basic conditions, or utilize a pre-formed Ru-hydride for base-free conditions.

• Causality & Validation: The solution must shift from a dark red/brown to a vibrant golden yellow. This colorimetric shift is a self-validating indicator that the 18-electron precatalyst has successfully converted into the active 16-electron Ru-hydride species. If the color does not change, the 2-propanol is likely wet, and the reaction will fail.

Step 2: Substrate Addition

• Introduce 0.5 mmol of 2-(2-Methylphenyl)acetophenone to the active catalyst solution.

• Stir the reaction mixture at 40 °C. Elevated temperature is required compared to standard acetophenone to overcome the activation energy barrier imposed by the ortho-methyl steric shielding[3].

Step 3: Kinetic Monitoring

• Extract 50 μL aliquots at 2-hour intervals. Quench immediately in CDCl3​ containing 1,3,5-trimethoxybenzene as an internal standard.

• Causality & Validation: Monitor the disappearance of the methylene singlet ( ∼δ 4.2 ppm) and the emergence of the chiral methine doublet/multiplet ( ∼δ 5.0 ppm) via 1H -NMR. The internal standard ensures mass balance is tracked, confirming that the substrate is being reduced rather than degrading into side products.

Step 4: Workup and Chiral Validation

• Quench the bulk reaction by exposing it to air and filtering through a short pad of silica to remove the Ru-catalyst.

• Concentrate the filtrate and analyze via Chiral HPLC (e.g., Chiralcel OD-H column).

• Causality & Validation: Before running the sample, inject a deliberately synthesized racemic mixture of the product. This validates the baseline separation of the enantiomers, ensuring the calculated ee% of the catalytic run is mathematically sound and not an artifact of poor column resolution.

References

• Title: 2-(2-Methylphenyl)acetophenone (CAS No.: 5033-67-0)
• Electronic and Steric Tuning in Hydrazone Synthesis Title: Bioactive Substituted Acetophenone Derivatives of 4-Hydrazinyl-7H-Pyrrolo[2,3-d]Pyrimidine: Synthesis and Structural Insights Source: Rasayan Journal of Chemistry URL
• Source: Organometallics (ACS Publications)
• Title: Mechanistic Investigation of the Hydrogenation of Ketones Catalyzed by a Ruthenium(II) Complex...

Sources

• 1. Bot Verification [rasayanjournal.co.in]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Reagents and Protocols for the Chemoselective Oxidation of 2-(2-Methylphenyl)acetophenone

An in-depth technical guide on the chemoselective oxidation of 2-(2-Methylphenyl)acetophenone, designed for researchers and drug development professionals.

Introduction & The Chemoselectivity Challenge

In the synthesis of complex active pharmaceutical ingredients (APIs), particularly sterically hindered imidazoles and quinoxalines, 1,2-diarylethane-1,2-diones (benzil derivatives) serve as indispensable synthons. The precursor, 2-(2-Methylphenyl)acetophenone (CAS 5033-67-0) [1], presents a classic chemoselectivity challenge: it contains both an α -methylene group ( −CH2​− ) and a benzylic methyl group ( −CH3​ ) on the ortho-tolyl ring.

As a Senior Application Scientist, the primary objective is to selectively oxidize the α -methylene group to a carbonyl, yielding 1-phenyl-2-(2-methylphenyl)ethane-1,2-dione , without over-oxidizing the vulnerable ortho-methyl group. Standard harsh oxidants (like KMnO4​ ) fail here, leading to oxidative cleavage or benzoic acid byproducts. Therefore, we must rely on enol-driven mechanisms to achieve absolute chemoselectivity.

Mechanistic Rationale: Why the α -Carbon?

The causality behind our reagent selection lies in the inherent acidity of the substrate. The adjacent carbonyl group highly activates the α -methylene protons (pKa ~19), facilitating tautomerization to the enol form. The ortho-methyl group lacks this strong electron-withdrawing neighbor and cannot enolize, rendering it inert under specific electrophilic conditions.

We employ two orthogonal methodologies to exploit this enolization:

• The Riley Oxidation ( SeO2​ ) : Selenium dioxide acts as a strong electrophile, attacking the enol to form a β -ketoseleninic acid intermediate, which undergoes elimination to form the diketone [2].

• The Metal-Free Kornblum Oxidation ( I2​ /DMSO) : Iodine catalyzes the α -halogenation of the enol. Dimethyl sulfoxide (DMSO) then acts as both a nucleophile ( SN​2 displacement of the iodide) and the terminal oxidant, collapsing via an alkoxysulfonium ylide to yield the diketone and dimethyl sulfide (DMS) [3].

Mechanistic divergence of SeO2 and I2/DMSO oxidations via the common enol intermediate.

Comparative Data of Oxidation Reagents

To guide process development, the table below summarizes the quantitative and qualitative profiles of potential reagent systems.

Reagent SystemTarget Oxidation SitePrimary ProductChemoselectivityByproductsEnvironmental / Safety Profile SeO2​ / Dioxane / H2​O α -Methylene1,2-DiketoneExcellent Se0 (solid), H2​O High toxicity (Selenium); requires strict heavy metal waste disposal. I2​ (cat.) / DMSO α -Methylene1,2-DiketoneExcellentDMS (gas), H2​O Metal-free, greener profile; generates strong odor (DMS gas). KMnO4​ / H+ Benzylic CH3​ & α CH2​ Benzoic acidsPoor (Over-oxidation) MnO2​ (solid)Strong oxidant; causes oxidative C-C bond cleavage. Avoid for this target.

Experimental Protocols

General experimental workflow for the chemoselective oxidation and isolation of 1,2-diketones.

Protocol A: Riley Oxidation (Selenium Dioxide)

Causality Note: 1,4-Dioxane is chosen as the solvent for its high boiling point, allowing the necessary thermal activation. The addition of 5-10% water is not arbitrary; it is required to hydrolyze the intermediate selenite ester, which drives the final elimination step to yield the diketone [2].

Step-by-Step Methodology:

• Setup: In a 100 mL round-bottom flask equipped with a reflux condenser, dissolve 2-(2-Methylphenyl)acetophenone (10.0 mmol) in 25 mL of 1,4-dioxane.

• Oxidant Addition: Add Selenium dioxide ( SeO2​ , 12.0 mmol, 1.2 equiv) followed by 1.5 mL of deionized water.

• Thermal Activation: Heat the mixture to reflux (100–105 °C) under a nitrogen atmosphere for 4–6 hours. Self-validation: The solution will progressively darken, and a red/black precipitate of elemental selenium ( Se0 ) will form, visually confirming the redox exchange.

• Filtration: Cool the reaction to room temperature. Filter the mixture through a pad of Celite to remove the colloidal selenium. Wash the Celite pad with ethyl acetate (2 × 20 mL).

• Workup: Transfer the filtrate to a separatory funnel. Wash with saturated aqueous NaHCO3​ (30 mL) and brine (30 mL). Dry the organic layer over anhydrous Na2​SO4​ .

• Purification: Concentrate under reduced pressure. Purify via silica gel column chromatography (Hexanes/Ethyl Acetate, 9:1) to afford the pure 1,2-diketone (Typical yield: 75-82%).

Protocol B: Metal-Free Kornblum Oxidation ( I2​ /DMSO)

Causality Note: This protocol is highly favored in late-stage drug development to avoid heavy metal contamination. DMSO acts as the stoichiometric terminal oxidant. Iodine is used in catalytic amounts; it is reduced to HI during the reaction, and DMSO continuously oxidizes HI back to I2​ , making the system self-sustaining [4].

Step-by-Step Methodology:

• Setup: In a 50 mL pressure tube or heavy-walled flask, dissolve 2-(2-Methylphenyl)acetophenone (10.0 mmol) in 15 mL of anhydrous DMSO.

• Catalyst Addition: Add molecular iodine ( I2​ , 2.0 mmol, 20 mol%).

• Thermal Activation: Seal the tube and heat to 100 °C for 12–16 hours. Safety & Self-validation: Conduct this strictly in a fume hood. The generation of dimethyl sulfide (DMS) gas—detectable by its characteristic garlic/cabbage odor—confirms the collapse of the alkoxysulfonium ylide intermediate.

• Quench: Cool the mixture to room temperature. Quench by adding 30 mL of a 10% aqueous sodium thiosulfate ( Na2​S2​O3​ ) solution to reduce any residual iodine, turning the solution from dark brown to pale yellow.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 × 25 mL). Wash the combined organic layers thoroughly with water (3 × 30 mL) to remove residual DMSO, followed by brine (30 mL).

• Purification: Dry over MgSO4​ , concentrate, and purify via recrystallization from hot ethanol or column chromatography (Typical yield: 80-88%).

Analytical Validation (Self-Validating System)

To guarantee the scientific integrity of the protocol, the product must be validated against the starting material to ensure absolute chemoselectivity:

• TLC Monitoring: Visualized under UV light (254 nm). The diketone product typically exhibits a slightly higher Rf​ value than the starting ketone in Hexanes/EtOAc systems due to altered internal dipole moments.

• 1H NMR Spectroscopy (400 MHz, CDCl3​ ):

  • Disappearance: The sharp singlet corresponding to the α -methylene protons ( −CH2​− ) at ~4.2 ppm in the starting material must completely disappear.

  • Retention: The singlet corresponding to the ortho-methyl group ( −CH3​ ) will remain intact but shift slightly downfield (from ~2.3 ppm to ~2.5 ppm ) due to the deshielding cone of the newly formed adjacent carbonyl group.

• IR Spectroscopy: The starting material exhibits a single ketone stretch at ~1690 cm⁻¹. The product will display a characteristic broadened or double stretch at 1670–1680 cm⁻¹ , confirming the 1,2-diketone moiety.

References

• The Journal of Organic Chemistry. "Synthesis of Oxazoles from Enamides via Phenyliodine Diacetate-Mediated Intramolecular Oxidative Cyclization" (Discusses I2​ /DMSO oxidation mechanisms). ACS Publications. URL: [Link]

• Advanced Synthesis & Catalysis. " I2​ ‐Promoted Oxidative Annulation of Deoxybenzoin‐Chalcone Adduct: Temperature‐Controlled Access to Tetrasubstituted 2,3‐trans‐Dihydrofurans and Furans." Wiley Online Library. URL:[Link]

Application Note: Advanced Materials Engineering via 2-(2-Methylphenyl)acetophenone Derivatives

Executive Summary & Structural Rationale

As materials science pivots toward high-performance, sustainable architectures, the structural nuances of precursor molecules increasingly dictate macroscopic material properties. 2-(2-Methylphenyl)acetophenone (an o-tolyl substituted deoxybenzoin) is a highly versatile building block. Its unique molecular architecture—combining a photoreactive ketone, a flexible methylene bridge, and a sterically demanding o-methylphenyl group—enables specialized applications across three distinct domains:

• Halogen-Free Flame Retardants: The deoxybenzoin backbone undergoes thermal rearrangement to form char-promoting diphenylacetylene networks.

• Organic Light-Emitting Diodes (OLEDs): The steric bulk of the o-tolyl group forces a twisted molecular conformation, preventing aggregation-caused quenching (ACQ) in host materials.

• Photopolymerization: It acts as a highly efficient Type I photoinitiator for UV-curable bioactive hydrogels and optical coatings.

This guide details the mechanistic causality, synthesis protocols, and self-validating workflows for deploying 2-(2-Methylphenyl)acetophenone derivatives in advanced materials research.

Mechanistic Pathways & Workflow Visualization

Fig 1: Mechanistic pathways of 2-(2-Methylphenyl)acetophenone in materials science.

Application 1: Halogen-Free Flame-Retardant Polymers

Causality & Design Principles

Traditional flame retardants rely on toxic, bioaccumulative halogens. Deoxybenzoin derivatives offer an intrinsically safe alternative. Upon exposure to high heat, the ketone and methylene bridge of the deoxybenzoin core undergo a water-elimination rearrangement to form diphenylacetylene [1]. This intermediate rapidly crosslinks into a dense, carbonaceous char that insulates the underlying polymer from oxygen and heat. The addition of the o-methyl group in 2-(2-Methylphenyl)acetophenone disrupts polymer chain packing, significantly improving the solubility and processability of the resulting polyarylates and polyurethanes without sacrificing fire resistance [4].

Protocol: Synthesis & Validation of Low-Flammability Polyarylates

Objective: Synthesize a processable, high-char polyarylate and validate its fire resistance.

Step 1: Monomer Functionalization (Bishydroxylation)

• Action: Convert 2-(2-Methylphenyl)acetophenone to its bishydroxy derivative via acid-catalyzed condensation with phenol.

• Causality: Hydroxyl groups are required to act as nucleophiles in step-growth polycondensation.

Step 2: Interfacial Polycondensation

• Action: Dissolve the bishydroxy monomer in an aqueous NaOH solution. In a separate phase, dissolve isophthaloyl chloride in dichloromethane (DCM). Vigorously stir the biphasic mixture at 1000 RPM for 30 minutes, using benzyltriethylammonium chloride as a phase-transfer catalyst.

• Causality: Interfacial polymerization prevents premature precipitation of the rigid polymer backbone, allowing high-molecular-weight chains to form at the solvent boundary.

Step 3: System Validation (Microscale Combustion Calorimetry - MCC)

• Action: Isolate the polymer, dry under vacuum, and subject a 5 mg sample to MCC (heating rate 1 °C/s up to 700 °C).

• Validation Check: A successful synthesis will yield a Heat Release Capacity (HRC) of <100 J/(g⋅K) and a char yield >40% . If HRC exceeds 150, polymer molecular weight is too low, indicating incomplete polycondensation.

Application 2: Precursors for OLED Host Materials

Causality & Design Principles

In phosphorescent OLEDs (PHOLEDs), host materials must possess a high triplet energy ( ET​ ) to prevent reverse energy transfer from the dopant emitter back to the host. 2-(2-Methylphenyl)acetophenone is an ideal precursor for synthesizing complex heterocycles (e.g., functionalized indoles or benzophenones) [2]. The o-methyl group sterically clashes with the adjacent phenyl ring, forcing a highly twisted, non-planar conformation. This twist restricts π−π stacking, suppresses excimer formation (which causes quenching), and isolates the electron-donating and electron-accepting moieties, maintaining a wide bandgap and high ET​ .

Protocol: Fabrication & Validation of OLED Host Matrices

Objective: Synthesize a twisted host material and validate its optoelectronic properties.

Step 1: Cyclodehydration to Indole Derivatives

• Action: React 2-(2-Methylphenyl)acetophenone with an arylhydrazine in glacial acetic acid under reflux (Fischer indole synthesis conditions) to yield a sterically hindered 2-aryl-3-methylindole.

• Causality: The cyclization rigidifies the core to improve thermal stability (high Tg​ ), while the o-methyl group ensures the required out-of-plane twist.

Step 2: Thin-Film Deposition

• Action: Purify the derivative via vacuum sublimation. Co-deposit the host material with a phosphorescent emitter (e.g., Ir(ppy)₃) onto an ITO-coated glass substrate using Vacuum Thermal Evaporation (VTE) at 10−6 Torr.

Step 3: System Validation (Optoelectronic Profiling)

• Action: Measure the low-temperature (77 K) photoluminescence (PL) spectrum of the neat host film.

• Validation Check: The onset of the phosphorescence spectrum must correspond to a Triplet Energy ( ET​ ) ≥2.70 eV . If the emission is red-shifted, the film is experiencing π−π stacking, indicating insufficient steric bulk or impurities.

Application 3: Type I Photoinitiators for Bioactive Hydrogels

Causality & Design Principles

Acetophenone derivatives are classic Type I photoinitiators. Upon absorption of UV light (typically 365 nm), the molecule undergoes Norrish Type I cleavage at the bond between the carbonyl carbon and the α -carbon, generating highly reactive benzoyl and benzyl radicals. These radicals initiate the free-radical polymerization of acrylate or methacrylate monomers. The o-methyl substitution enhances the lipophilicity of the initiator, allowing it to partition effectively into hydrophobic domains of amphiphilic block copolymers used in tissue engineering [3].

Protocol: UV-Curing of PEG-Diacrylate Hydrogels

Objective: Formulate a rapid-curing hydrogel for cellular encapsulation.

Step 1: Precursor Formulation

• Action: Dissolve 0.2 g/mL PEG-diacrylate in 10 mM HEPES buffered saline (pH 7.4). Add the 2-(2-Methylphenyl)acetophenone derivative (dissolved in a minimal volume of N-vinylpyrrolidinone) at a final concentration of 10 μ L/mL.

• Causality: N-vinylpyrrolidinone acts as a reactive diluent, ensuring the hydrophobic photoinitiator remains homogeneously dispersed in the aqueous buffer.

Step 2: Photopolymerization

• Action: Inject the mixture between two glass plates separated by 0.5 mm spacers. Irradiate with a 365 nm UV LED array at an intensity of 10 mW/cm² for 30 seconds.

Step 3: System Validation (In-Situ Photorheology)

• Action: Perform the UV exposure on the lower plate of a parallel-plate rheometer. Monitor the storage modulus ( G′ ) and loss modulus ( G′′ ) in real-time.

• Validation Check: The crossover point ( G′=G′′ ), indicating the gelation threshold, must occur within <15 seconds . A final G′ plateau >10 kPa confirms a fully crosslinked, self-supporting hydrogel network.

Quantitative Data Summary

The following table summarizes the key performance metrics of 2-(2-Methylphenyl)acetophenone derivatives across their primary materials science applications:

Derivative Application	Key Property	Typical Value	Validation Method
Flame-Retardant Polyarylate	Heat Release Capacity (HRC)	<100 J/(g⋅K)	Microscale Combustion Calorimetry
Flame-Retardant Polyurethane	Char Yield (at 600°C)	35%−45%	Thermogravimetric Analysis (TGA)
OLED Host Material	Triplet Energy ( ET​ )	2.60−2.80 eV	Low-Temp Photoluminescence (77 K)
OLED Host Material	Glass Transition Temp ( Tg​ )	>110∘C	Differential Scanning Calorimetry
PI for Bioactive Hydrogels	Gelation Time (365 nm)	<30 seconds	In-situ Photorheology

References

• Deoxybenzoin-Based Polyarylates as Halogen-Free Fire-Resistant Polymers | Macromolecules - ACS Publications Source: American Chemical Society (ACS) URL:[Link]

• A Review of Benzophenone-Based Derivatives for Organic Light-Emitting Diodes - MDPI Source: MDPI URL:[Link]

• Bioactive Hydrogel Substrates: Probing Leukocyte Receptor–Ligand Interactions in Parallel Plate Flow Chamber Studies - PMC Source: National Institutes of Health (NIH) URL:[Link]

• Halogen-free, low flammability polyurethanes derived from deoxybenzoin-based monomers - Journal of Materials Chemistry Source: Royal Society of Chemistry (RSC) URL:[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Synthesis of 2-(2-Methylphenyl)acetophenone

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Topic: Overcoming steric bottlenecks in the Palladium-Catalyzed α-Arylation of Ketones

Introduction to the Steric Challenge

The synthesis of 2-(2-methylphenyl)acetophenone via the palladium-catalyzed α-arylation of acetophenone with 2-bromotoluene is a notoriously challenging cross-coupling reaction. While the foundational methodology for ketone α-arylation was established independently by Buchwald and Hartwig in 1997[1], applying it to ortho-substituted aryl halides often results in poor yields. The ortho-methyl group introduces severe steric hindrance, which can stall the catalytic cycle at the critical C-C bond-forming reductive elimination step[2].

This guide provides field-proven troubleshooting strategies, mechanistic insights, and a self-validating protocol to achieve high yields in this specific transformation.

Mechanistic Pathway & The Steric Bottleneck

To troubleshoot effectively, we must first isolate where the reaction fails. The diagram below maps the catalytic cycle, highlighting the transition metal enolate complex where the ortho-methyl group creates a kinetic bottleneck.

Catalytic cycle of Pd-catalyzed alpha-arylation highlighting the steric bottleneck.

Expert FAQ & Troubleshooting Guide

Q1: Why is my yield so low when using 2-bromotoluene compared to 4-bromotoluene? A: The ortho-methyl group on 2-bromotoluene introduces severe steric hindrance during two critical phases: the initial oxidative addition and the final reductive elimination[2]. Standard bidentate ligands (like BINAP or dppf) often fail to push the sterically congested Ar-Pd(II)-Enolate intermediate through reductive elimination, leading to catalyst resting states that eventually decompose[1]. Causality & Solution: You must use a bulky, electron-rich monodentate phosphine ligand (e.g., BrettPhos, PCy3, or P(tBu)3). The large steric bulk of these ligands forces the aryl and enolate groups closer together on the Pd center, artificially lowering the activation energy required for C-C bond-forming reductive elimination[2].

Q2: I'm seeing significant amounts of dypnone (aldol condensation byproduct). How do I prevent this? A: Dypnone forms when acetophenone undergoes self-condensation. This occurs when the base is not strong enough to quantitatively deprotonate the ketone, or if the transmetalation step is slower than the condensation side-reaction. Causality & Solution: Switch to a stronger, non-nucleophilic base. While NaOtBu is standard, ensuring it is completely anhydrous is critical. If condensation persists, switch to LiHMDS to pre-form the lithium enolate before introducing it to the Pd-catalyst and aryl halide. Alternatively, add the acetophenone dropwise via a syringe pump to keep its steady-state concentration low.

Q3: My GC-MS shows dialkylation (bis-arylation) of the acetophenone. How can I improve mono-selectivity? A: The product, 2-(2-methylphenyl)acetophenone, contains an alpha-proton that is actually more acidic than the starting acetophenone due to the added phenyl ring stabilizing the resulting enolate. This makes the product compete with the starting material for the base and the Pd-catalyst. Causality & Solution: Alter the stoichiometry. Use a 1.5 to 2.0 molar excess of acetophenone relative to 2-bromotoluene. The statistical excess of the starting ketone will outcompete the product for enolate formation.

Q4: The reaction mixture turns black within 15 minutes, and conversion stops. What causes this? A: A rapid color change to black indicates the precipitation of "palladium black" (inactive Pd(0) nanoparticles). This happens when the active Pd(0)L_n complex degrades before it can undergo oxidative addition, or if the ligand dissociates during the cycle. Causality & Solution: This is a classic sign of oxygen ingress or an incorrect Pd:Ligand ratio. Ensure rigorous Schlenk technique (freeze-pump-thaw degassing). Furthermore, for monodentate ligands like BrettPhos, ensure a Pd:Ligand ratio of 1:2 to 1:2.5 to keep the metal fully coordinated.

Quantitative Data: Catalyst & Base Optimization

To demonstrate the causality of ligand selection, the following table summarizes the performance of various catalytic systems for the α-arylation of ortho-substituted aryl halides.

Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation
Pd2(dba)3 / BINAP	NaOtBu	THF	70	< 20%	Fails at reductive elimination due to tight bidentate chelation.
Pd(OAc)2 / P(tBu)3	NaOtBu	Toluene	100	65%	Electron-rich nature aids oxidative addition; bulk aids elimination.
Pd(OAc)2 / PCy3	NaOtBu	Toluene	100	75%	Excellent balance of sterics and electron donation[2].
Pd2(dba)3 / BrettPhos	NaOtBu	Toluene	80	88%	Highly accelerated reductive elimination; minimizes Pd black.

Standard Operating Procedure (SOP)

This self-validating protocol utilizes BrettPhos to overcome the ortho-steric penalty and an excess of ketone to prevent dialkylation.

Scale: 5.0 mmol Target: 2-(2-Methylphenyl)acetophenone

Step 1: Glovebox Preparation

• Action: Inside an argon-filled glovebox, charge an oven-dried Schlenk flask with Pd2(dba)3 (0.05 mmol, 1 mol%), BrettPhos (0.125 mmol, 2.5 mol%), and anhydrous NaOtBu (7.5 mmol, 1.5 equiv).

• Causality: NaOtBu is highly hygroscopic. Moisture will protonate the enolate mid-cycle and irreversibly hydrolyze the base, permanently stalling the reaction.

Step 2: Catalyst Pre-Activation

• Action: Seal the flask, remove it from the glovebox, and connect it to a Schlenk line. Add 10 mL of anhydrous, degassed toluene. Stir at room temperature for 10 minutes until the solution turns a deep, homogeneous red/orange.

• Causality: Pre-forming the active L_nPd(0) complex before introducing the aryl halide prevents the formation of off-cycle, unligated Pd species that aggregate into inactive palladium black.

Step 3: Reagent Addition

• Action: Via a micro-syringe, sequentially add 2-bromotoluene (5.0 mmol, 1.0 equiv) and acetophenone (7.5 mmol, 1.5 equiv). Wash down the walls of the flask with an additional 10 mL of degassed toluene.

• Causality: Adding the ketone in a 1.5x excess statistically suppresses the secondary deprotonation of the product, thereby eliminating the dialkylation byproduct.

Step 4: Reaction Execution

• Action: Heat the reaction mixture to 80 °C in a pre-heated oil bath for 4–6 hours. Monitor via GC-MS or TLC.

• Causality: 80 °C provides the necessary thermal energy to overcome the steric bottleneck of the C-C bond-forming reductive elimination step caused by the ortho-methyl group[2].

Step 5: Quench and Workup

• Action: Cool the flask to room temperature, quench with saturated aqueous NH4Cl (10 mL), and extract with EtOAc (3 x 15 mL). Dry the combined organic layers over MgSO4, concentrate under reduced pressure, and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Sources

• 1. Computational Analysis of Enantioselective Pd-Catalyzed α-Arylation of Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Steric Hindrance in Substitution Reactions of 2-(2-Methylphenyl)acetophenone

Introduction: The Challenge of the Ortho-Methyl Group

The presence of a methyl group at the ortho position of the phenyl ring in 2-(2-Methylphenyl)acetophenone introduces significant steric hindrance around the carbonyl group. This steric bulk impedes the approach of nucleophiles, leading to slower reaction rates, lower yields, and often, the formation of undesired side products. This guide provides troubleshooting strategies and detailed protocols to overcome these challenges, enabling successful substitution reactions for researchers in synthetic chemistry and drug development.

Frequently Asked Questions (FAQs)

Q1: Why is my substitution reaction with 2-(2-Methylphenyl)acetophenone failing or giving very low yields?

A1: The primary reason for low reactivity is steric hindrance. The ortho-methyl group on one of the phenyl rings physically blocks the trajectory of the incoming nucleophile to the carbonyl carbon. This increases the activation energy of the reaction, making it kinetically unfavorable.

Q2: Can I simply increase the temperature or reaction time to overcome the steric hindrance?

A2: While increasing temperature can sometimes improve reaction rates, it's a double-edged sword. For many substrates, high temperatures can lead to decomposition or the formation of side products, such as enolates, which can participate in undesired reactions. Prolonged reaction times can also lead to degradation of sensitive starting materials and products. A more controlled approach, such as the use of microwave irradiation, is often more effective.

Q3: What types of nucleophiles are most challenging to use with this substrate?

A3: Bulky nucleophiles, such as secondary or tertiary amines, or organometallic reagents with large ligands, will face the most significant steric clash. Smaller, more potent nucleophiles, like primary amines or cyanide, may have a higher success rate, but even their approach can be hindered.

Q4: Are there any alternative synthetic routes to my target molecule that avoid this sterically hindered ketone?

A4: Depending on your target molecule, alternative strategies might be viable. For instance, you could consider a Suzuki or other cross-coupling reaction to form the C-C bond before the introduction of the carbonyl group. Another approach could be the functionalization of a less hindered precursor, followed by a late-stage installation of the methyl group.

Troubleshooting Guide: Strategies and Protocols

Strategy 1: Optimization of Reaction Conditions

The choice of solvent can significantly influence the reaction rate and outcome. Polar aprotic solvents are generally preferred as they can solvate the cation of the nucleophile, leaving the anion more "naked" and nucleophilic, without protonating it.

Solvent	Dielectric Constant (ε)	Boiling Point (°C)	Notes
Dimethylformamide (DMF)	37	153	Good for dissolving a wide range of reactants.
Dimethyl Sulfoxide (DMSO)	47	189	Highly polar, can accelerate SNAr reactions.
Acetonitrile (MeCN)	36	82	Less polar than DMF and DMSO, but often a good choice.
Tetrahydrofuran (THF)	7.6	66	A common choice for organometallic reactions.

For thermally stable compounds, increasing the temperature can provide the necessary activation energy. Microwave-assisted synthesis is a powerful tool for this, as it allows for rapid and uniform heating, often leading to shorter reaction times and cleaner reactions. High-pressure conditions can also be employed to favor the formation of the more compact transition state, thereby accelerating the reaction.

Strategy 2: Catalyst-Mediated Approaches

Lewis acids can coordinate to the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack. Common Lewis acids include TiCl4, BF3·OEt2, and AlCl3.

Protocol Example: Lewis Acid-Mediated Cyanation

• Dissolve 2-(2-Methylphenyl)acetophenone (1.0 eq) in dry dichloromethane (DCM) under an inert atmosphere (N2 or Ar).

• Cool the solution to 0 °C in an ice bath.

• Slowly add TiCl4 (1.1 eq) dropwise.

• Stir for 15 minutes, then add trimethylsilyl cyanide (TMSCN) (1.2 eq).

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Quench the reaction carefully with a saturated aqueous solution of NaHCO3.

• Extract the product with DCM, dry the organic layer over MgSO4, and concentrate in vacuo.

• Purify the crude product by column chromatography.

Chiral or achiral small organic molecules can act as catalysts. For instance, a proline-derived catalyst could activate the ketone by forming an enamine, which then reacts with the electrophile.

This method is useful when the nucleophile is a salt soluble in an aqueous phase while the substrate is in an organic phase. A phase-transfer catalyst, such as a quaternary ammonium salt, facilitates the transport of the nucleophile across the phase boundary.

Catalytic Approach	Catalyst Example	Typical Loading (mol%)	General Reaction Time	Potential Yield Improvement
Lewis Acid	TiCl4	110	12-24 h	Moderate to High
Organocatalysis	(S)-Proline	10-30	24-72 h	Varies
Phase-Transfer	TBAB	5-10	8-16 h	Moderate

Strategy 3: Modifying the Electrophile or Nucleophile

If possible, consider using a more reactive derivative of your nucleophile. For instance, using an organolithium reagent instead of a Grignard reagent might lead to higher reactivity. Alternatively, if the synthetic route allows, modification of the electrophile to a less hindered precursor can be a powerful strategy.

Experimental Protocols

Protocol A: Microwave-Assisted Suzuki Coupling

This protocol is an example of forming a C-C bond, which might be an alternative to direct substitution on the ketone.

• To a microwave vial, add 2-bromo-2'methylacetophenone (1.0 eq), your desired boronic acid (1.2 eq), Pd(PPh3)4 (0.05 eq), and K2CO3 (2.0 eq).

• Add a 3:1 mixture of dioxane and water.

• Seal the vial and place it in the microwave reactor.

• Irradiate at 120 °C for 30 minutes.

• After cooling, dilute the reaction mixture with ethyl acetate and wash with brine.

• Dry the organic layer, concentrate, and purify by chromatography.

Visual Guides

Caption: Steric hindrance from the ortho-methyl group impeding nucleophilic attack.

Caption: Troubleshooting workflow for low-yield substitution reactions.

Caption: Mechanism of Lewis acid catalysis in activating the carbonyl group.

References

• Kappe, C. O. (2004). Controlled Microwave Heating in Modern Organic Synthesis. Angewandte Chemie International Edition, 43(46), 6250-6284. [Link]

Technical Support Center: NMR Solvent Optimization for 2-(2-Methylphenyl)acetophenone

[label="Are CH2 signals broadened\ndue to restricted rotation?",

Welcome to the Technical Support Center for advanced nuclear magnetic resonance (NMR) troubleshooting. This guide is specifically engineered for researchers and drug development professionals working with bulky aromatic ketones, focusing on 2-(2-Methylphenyl)acetophenone .

Due to the steric bulk of the ortho-tolyl group and the strong dipole of the carbonyl core, this molecule exhibits complex, solvent-dependent conformational dynamics. This guide synthesizes structural mechanics with empirical data to help you optimize your solvent selection, resolve overlapping signals, and validate your experimental workflows.

Part 1: Troubleshooting & FAQs

Q1: Why do the methylene (-CH2-) protons of 2-(2-Methylphenyl)acetophenone appear as a broad multiplet in CDCl3, but a sharp singlet in DMSO-d6? The Causality: The molecule features a highly flexible -CH2- bridge situated between a strongly polar carbonyl group and a sterically demanding ortho-tolyl ring. In low-polarity solvents like CDCl3 (dielectric constant, ε = 4.8), intramolecular interactions dominate. The steric hindrance restricts rotation around the C-C bonds, placing the two methylene protons in different magnetic environments (making them diastereotopic). This slow conformational exchange on the NMR timescale results in signal broadening or a complex AB quartet. When you switch to a highly polar solvent like DMSO-d6 (ε = 46.8), the strong solvent dipole heavily solvates the carbonyl oxygen, disrupting weak intramolecular interactions and lowering the rotational energy barrier [1.10]. This accelerates the conformational exchange rate beyond the NMR timescale, time-averaging the magnetic environments and yielding a sharp singlet.

Q2: I am losing the ortho-methyl signal (~2.3 ppm) in my spectrum. How can I resolve this? The Causality: The ortho-methyl group on the tolyl moiety typically resonates between 2.2 and 2.4 ppm. If you are using DMSO-d6, the residual solvent pentet at 2.50 ppm, combined with its highly hygroscopic nature drawing in a broad water peak at 3.33 ppm, can easily obscure this critical aliphatic region[1]. Acetone-d6 (residual peak at 2.05 ppm) presents similar overlap risks. The Solution: Switch to a non-polar solvent with an aromatic residual peak. CDCl3 (7.26 ppm) or Benzene-d6 (7.16 ppm) will completely clear the 2.0–3.5 ppm aliphatic window, allowing for pristine integration of the methyl singlet[2].

Q3: How does solvent polarity influence the chemical shift of the carbonyl-adjacent aromatic protons? The Causality: The carbonyl group is a strong electron-withdrawing moiety. Highly polar solvents (like DMSO-d6 or Methanol-d4) stabilize the polarized resonance structure of the carbonyl (C=O ↔ C⁺–O⁻). This increased polarization draws more electron density away from the adjacent acetophenone phenyl ring. Consequently, moving from a low-polarity solvent (CDCl3) to a high-polarity solvent (DMSO-d6) typically induces a significant downfield shift (Δδ > 0.1 to 0.2 ppm) for the ortho-protons on the acetophenone ring[3].

Part 2: Quantitative Data – Solvent Polarity Matrix

To facilitate rapid solvent selection, the following table summarizes the quantitative impact of standard deuterated solvents on the spectral resolution of 2-(2-Methylphenyl)acetophenone.

Solvent	Dielectric Constant (ε)	Residual ¹H Peak (ppm)	Water Peak (ppm)	Effect on -CH2- Protons	Effect on Carbonyl-Adjacent Aromatics
Benzene-d6	2.3	7.16	0.40	Broadened (restricted rotation)	Upfield shift (ring current shielding)
Chloroform-d (CDCl3)	4.8	7.26	1.56	Broadened / AB quartet	Baseline reference
Acetone-d6	20.7	2.05	2.84	Sharpening begins	Slight downfield shift
DMSO-d6	46.8	2.50	3.33	Sharp singlet (fast exchange)	Strong downfield shift (Δδ > 0.1 ppm)

(Note: Residual solvent and water peak values are standardized references for trace impurities[2].)

Part 3: Experimental Protocols

Protocol: Self-Validating Solvent Screening & VT-NMR

This methodology provides a self-validating system to definitively prove whether signal broadening in the -CH2- bridge is caused by solvent-induced conformational restriction or underlying sample degradation/paramagnetic impurities.

Step 1: Sample Preparation & Internal Calibration

• Weigh 5–10 mg of highly purified 2-(2-Methylphenyl)acetophenone.

• Dissolve the sample in 0.6 mL of CDCl3 (low polarity) in a pristine 5 mm NMR tube.

• Add 0.05% v/v Tetramethylsilane (TMS) to establish a rigorous 0.00 ppm baseline. This ensures that any observed chemical shifts are true solvent effects and not magnetic field drift.

Step 2: Polarity Gradient Analysis

• Acquire a standard ¹H-NMR spectrum at 298 K (25 °C) using 16 scans.

• Observe the -CH2- signal (~4.0–4.3 ppm). If it appears as a broad multiplet, proceed to Step 3 to validate the mechanism.

Step 3: Variable Temperature (VT) Validation

• Insert the CDCl3 sample into the spectrometer and lock/shim at 298 K.

• Gradually heat the probe from 298 K to 328 K in 10 K increments. Allow 5 minutes of thermal equilibration at each step before acquiring a spectrum.

• Causality Check: If the broad -CH2- signals coalesce into a sharp singlet at elevated temperatures, the system self-validates that the broadening is purely conformational (the thermal energy surpasses the rotational barrier of the bulky ortho-tolyl group). If the peaks remain broad and unresolved, the issue is likely poor shimming or sample impurity, dictating a return to purification steps.

Part 4: Decision Workflow Visualization

Use the following logical workflow to select the optimal NMR solvent based on the specific structural features you need to resolve.

Caption: Workflow for optimizing NMR solvent selection for bulky aromatic ketones.

References

• Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3 - UNN, University of Nigeria Nsukka Research Journal,
• NMR question : r/OrganicChemistry, Reddit,
• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents, Journal of Organic Chemistry (via Pitt.edu),
• NMR relaxometry probes solvent-polarity-dependent molecular interactions in stimuli-responsive lyogels, RSC Publishing,

Sources

• 1. reddit.com [reddit.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. unn.edu.ng [unn.edu.ng]

Reference Data & Comparative Studies

Reactivity Comparison Guide: 2-(2-Methylphenyl)acetophenone vs. Unsubstituted Acetophenone

Executive Summary

When engineering synthetic routes or developing novel pharmaceutical agents, the selection of ketone building blocks fundamentally dictates the viability of downstream functionalization. This technical guide provides an objective, data-driven comparison between unsubstituted acetophenone and 2-(2-methylphenyl)acetophenone (a sterically encumbered deoxybenzoin derivative). By analyzing the interplay between steric hindrance and electronic delocalization, this guide outlines how the bulky ortho-tolyl alpha-substituent drastically alters carbonyl electrophilicity and enolate reactivity.

Mechanistic Causality: Sterics vs. Electronics

Nucleophilic Addition at the Carbonyl

The reactivity of ketones towards nucleophilic addition is governed by a delicate balance of electronic delocalization and steric hindrance[1]. For a nucleophile to successfully attack a carbonyl carbon, it must approach via the Bürgi-Dunitz trajectory (approximately 107° to the C=O bond).

• Unsubstituted Acetophenone: The relatively small alpha-methyl group ensures an unhindered trajectory, facilitating rapid attack by nucleophiles such as Grignard reagents or hydride donors[2].

• 2-(2-Methylphenyl)acetophenone: The introduction of an ortho-tolyl group at the alpha position fundamentally changes the steric environment. The spatial arrangement of this bulky group restricts the rotation of the aryl ring, creating a persistent steric shield over the carbonyl carbon. This steric hindrance can significantly reduce the reaction rate of nucleophilic additions[3].

Enolization and Alpha-Reactivity

The alpha-protons of deoxybenzoin derivatives (such as 2-(2-methylphenyl)acetophenone) are thermodynamically more acidic than those of standard acetophenones. This is due to the extended conjugation available to the resulting enolate, which stabilizes the negative charge across the adjacent phenyl ring[4]. However, kinetic reactivity diverges from thermodynamic stability. While the enolate of 2-(2-methylphenyl)acetophenone forms readily, the bulky ortho-tolyl group sterically blocks the alpha-carbon. This forces electrophiles to either attack at a much slower rate or shifts the regioselectivity towards O-alkylation rather than the desired C-alkylation.

Quantitative Reactivity Profile

The following table summarizes the physicochemical and reactivity differences dictating the performance of both ketones in standard organic workflows[5].

Property	Unsubstituted Acetophenone	2-(2-Methylphenyl)acetophenone
Chemical Structure	Ph-CO-CH₃	Ph-CO-CH₂-(o-Tolyl)
Alpha-Proton pKa (Aq. Relative)	~18.3	~17.5 (Conjugation stabilized)
Carbonyl Steric Environment	Unhindered (Methyl group)	Highly Hindered (o-Tolyl group)
Nucleophilic Addition Rate	Fast / Quantitative	Slow / Requires forcing conditions
Enolate Stability	Kinetic Enolate	Thermodynamic Enolate
Alpha-Alkylation Efficiency	High Yield (C-Alkylation)	Low Yield (Prone to O-Alkylation)

Visualizing Reaction Pathways

Fig 1: Steric influence on nucleophilic addition pathways for acetophenone derivatives.

Fig 2: Enolate formation and subsequent alkylation reactivity comparison.

Experimental Workflows (Self-Validating Protocols)

To empirically validate the mechanistic claims above, the following comparative protocols are designed as self-validating systems. Causality is embedded into each step to ensure researchers understand why specific conditions are utilized.

Protocol 1: Comparative Nucleophilic Addition (Grignard Reaction)

Objective: Measure the relative conversion rates of the two ketones using a bulky nucleophile (Phenylmagnesium bromide) to exacerbate and observe steric differences.

• Preparation: Flame-dry two Schlenk flasks under vacuum and purge with Argon to eliminate moisture, which would prematurely quench the Grignard reagent.

• Solvation: Dissolve 1.0 mmol of the respective ketone (Acetophenone in Flask A; 2-(2-Methylphenyl)acetophenone in Flask B) in 5.0 mL of anhydrous THF.

• Temperature Control: Cool both flasks to 0 °C. Causality: Lowering the temperature controls the exothermic Grignard addition and minimizes competing enolization side-reactions, ensuring addition is the primary pathway.

• Nucleophilic Attack: Add 1.1 mmol of PhMgBr (1.0 M in THF) dropwise over 5 minutes.

• Quenching & Analysis: After 30 minutes, quench the reactions with 5 mL of saturated aqueous NH₄Cl. Extract with ethyl acetate and analyze the organic layer via GC-MS. Expected Result: Flask A will show >95% conversion to the tertiary alcohol. Flask B will show significant unreacted starting material due to the blocked Bürgi-Dunitz trajectory.

Protocol 2: Alpha-Alkylation via Lithium Enolate

Objective: Compare the reactivity of the generated enolates towards an electrophile (Benzyl bromide).

• Base Generation: Generate LDA in situ by adding n-BuLi (1.05 mmol) to Diisopropylamine (1.1 mmol) in 5 mL anhydrous THF at -78 °C. Causality: LDA is a non-nucleophilic base; it ensures complete, irreversible deprotonation without attacking the sterically hindered carbonyl.

• Enolization: Add 1.0 mmol of the ketone dropwise. Stir for 1 hour at -78 °C. Causality: The low temperature traps the enolate and prevents aldol self-condensation.

• Electrophilic Addition: Add 1.2 mmol of Benzyl bromide to the solution.

• Reaction Progression: Gradually warm the reaction to room temperature over 4 hours to provide the activation energy required for the sterically hindered enolate to react.

• Quenching & Analysis: Quench with water, extract, and analyze via NMR. Expected Result: The unsubstituted acetophenone enolate will efficiently yield the alpha-alkylated product. The 2-(2-methylphenyl)acetophenone enolate will exhibit sluggish kinetics, yielding a mixture of unreacted starting material and potential O-alkylation byproducts due to the ortho-tolyl group shielding the alpha-carbon.

References

• Acetophenone: Properties, Structure & Important Uses Explained Source: Vedantu URL:[Link]

• Understanding the reactivity of acetone and acetophenone with different reagents Source: Vaia URL:[Link]

• Flash-photolytic generation of acetophenone enol. The keto-enol equilibrium constant and pKa of acetophenone in aqueous solution Source: Researcher.life (Journal of the American Chemical Society) URL:[Link]

• 2-Phenylacetophenone | C14H12O | CID 9948 Source: PubChem URL:[Link]

Sources

• 1. Acetophenone: Properties, Structure & Important Uses Explained [vedantu.com]
• 2. vaia.com [vaia.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. 2-Phenylacetophenone | C14H12O | CID 9948 - PubChem [pubchem.ncbi.nlm.nih.gov]

Mass spectrometry fragmentation patterns of 2-(2-Methylphenyl)acetophenone

The Isobaric Trap: A Comparative Guide to Mass Spectrometry Platforms for the Structural Elucidation of 2-(2-Methylphenyl)acetophenone

As a Senior Application Scientist, I frequently encounter a critical blind spot in structural elucidation: the assumption that a single nominal mass peak corresponds to a single molecular fragment. 2-(2-Methylphenyl)acetophenone (CAS 5033-67-0), a substituted deoxybenzoin derivative, serves as a perfect pedagogical and analytical model to demonstrate this trap.

This guide objectively compares the performance of Low-Resolution Mass Spectrometry (LRMS) against High-Resolution Mass Spectrometry (HRMS) in elucidating the fragmentation pattern of 2-(2-Methylphenyl)acetophenone, explaining the mechanistic causality behind the data and providing field-proven, self-validating experimental protocols.

Mechanistic Causality: The Dual-Cleavage Dilemma

To understand the analytical challenge, we must first examine the inherent chemical physics of 2-(2-Methylphenyl)acetophenone (Exact Mass: 210.1045 Da). Under electron ionization (EI) or collision-induced dissociation (CID), the molecule undergoes a characteristic alpha cleavage at the C7–C8 bond, a hallmark fragmentation pathway for deoxybenzoin derivatives[1].

However, because the molecule consists of two distinct aromatic systems separated by a carbonyl and a methylene group, the C7–C8 bond cleavage forces a competition for charge retention (governed by Stevenson's Rule). This results in two distinct, competing pathways:

• Pathway A: Charge retention on the carbonyl moiety yields the resonance-stabilized Benzoyl Cation [2] and a neutral 2-methylbenzyl radical.

• Pathway B: Charge retention on the benzyl moiety yields the 2-Methylbenzyl Cation (which may rearrange to a methyltropylium ion) and a neutral benzoyl radical.

The analytical trap? Both resulting cations have a nominal mass of m/z 105 .

Figure 1: Competing alpha-cleavage pathways yielding isobaric m/z 105 fragments.

Platform Comparison: LRMS vs. HRMS

When analyzing complex fragmentation patterns containing isobaric ions, the choice of mass analyzer dictates the integrity of the structural assignment[3].

Low-Resolution MS (Single Quadrupole / Ion Trap)

A standard Single Quadrupole GC-MS operates at unit mass resolution. When analyzing 2-(2-Methylphenyl)acetophenone, the instrument detects a massive base peak at nominal m/z 105. The software algorithm will likely match this to the benzoyl cation[4], completely blinding the researcher to the simultaneous presence of the 2-methylbenzyl cation. This leads to an incomplete understanding of the molecule's charge distribution kinetics.

High-Resolution MS (Q-TOF / Orbitrap)

A Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometer operates at a resolving power of >30,000. The mass difference between the Benzoyl Cation (105.0340 Da) and the 2-Methylbenzyl Cation (105.0704 Da) is 0.0364 Da . Resolving these peaks requires a minimum resolving power of roughly 2,900 ( R=m/Δm ). HRMS easily separates this nominal m/z 105 peak into a distinct doublet, allowing the scientist to quantify the exact ratio of Pathway A to Pathway B.

Quantitative Data Summary

Table 1: Exact Mass Comparison of Isobaric Fragments | Fragment Identity | Molecular Formula | Exact Mass (Da) | Mass Defect | Required Resolving Power | | :--- | :--- | :--- | :--- | :--- | | Benzoyl Cation | [C7​H5​O]+ | 105.0340 | +0.0340 | Base Reference | | 2-Methylbenzyl Cation | [C8​H9​]+ | 105.0704 | +0.0704 | ~2,885 (vs. Benzoyl) |

Table 2: Instrument Performance Comparison | Feature | Single Quadrupole (LRMS) | Q-TOF (HRMS) | | :--- | :--- | :--- | | Mass Accuracy | ±0.1 Da | <2 ppm | | Resolving Power | ~500 - 1,000 | 30,000 - 60,000 | | m/z 105 Observation | Single, unresolved peak | Resolved doublet | | Mechanistic Utility | Poor (Prone to misidentification) | Excellent (Unambiguous formula assignment) |

Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems. Calibration and blank-subtraction steps are hardcoded into the workflow to prevent false positives from background isobaric contamination.

Protocol A: Low-Resolution GC-EI-MS (Baseline Establishment)

• System Tuning: Autotune the Single Quadrupole using Perfluorotributylamine (PFTBA). Verify that the m/z 69, 219, and 502 peaks exhibit optimal peak shape and unit mass resolution (FWHM ~0.6 Da).

• Sample Preparation: Dissolve 2-(2-Methylphenyl)acetophenone in LC-MS grade hexane to a concentration of 10 µg/mL.

• Injection: Inject 1 µL in split mode (10:1) at an inlet temperature of 250°C.

• Chromatography: Use a standard HP-5MS column (30m x 0.25mm x 0.25µm). Ramp oven from 80°C (hold 1 min) to 280°C at 15°C/min.

• Data Acquisition: Scan from m/z 40 to 300 at 70 eV Electron Ionization (EI).

• Validation Check: Observe the base peak at m/z 105. Note the inability to determine the elemental composition of this peak.

Protocol B: High-Resolution LC-ESI-Q-TOF MS (Isobaric Resolution)

• Mass Calibration: Infuse a sodium formate calibration solution. Achieve a mass accuracy of <2 ppm across the m/z 50–1000 range.

• Sample Preparation: Dissolve the analyte in 50:50 Methanol:Water (with 0.1% Formic Acid) to a concentration of 1 µg/mL.

• Ionization: Operate the ESI source in positive ion mode. Set capillary voltage to 3.5 kV and desolvation temperature to 350°C.

• Targeted MS/MS (CID): Isolate the [M+H]+ precursor ion (m/z 211.1123) in the quadrupole. Apply a collision energy ramp of 15–30 eV using Argon as the collision gas.

• Data Acquisition: Acquire TOF spectra at a resolving power of 40,000.

• Validation Check: Zoom in on the m/z 105 region. You will observe two distinct peaks at m/z 105.0340 and m/z 105.0704. Extract the Extracted Ion Chromatograms (EICs) for both masses with a 5 ppm window to validate their co-elution from the parent molecule.

Figure 2: Analytical workflow comparing LRMS and HRMS resolution capabilities.

Conclusion

Relying on low-resolution mass spectrometry for the structural elucidation of complex diaryl ketones like 2-(2-Methylphenyl)acetophenone introduces severe analytical vulnerabilities. The generation of isobaric fragments via competing alpha-cleavage pathways necessitates the use of High-Resolution Mass Spectrometry. By upgrading to a Q-TOF or Orbitrap platform, researchers transform an ambiguous nominal mass peak into a highly specific, dual-fragment kinetic profile, ensuring absolute scientific integrity in their structural assignments.

References

• Fragmentation of Acetophenone (C6H5COCH3) in Mass Spectrometry Source: AskFilo URL:[Link]

• Fragmentation pathway of deoxybenzoins 2, 6 and 7 Source: ResearchGate URL:[Link]

• Experimental and Theoretical Studies on Gas-Phase Fragmentation Reactions of Protonated Methyl Benzoate Source: Journal of the American Society for Mass Spectrometry (ACS) URL:[Link]

• The characterization of isobaric product ions of fentanyl using multi‐stage mass spectrometry Source: West Virginia University / Journal of Mass Spectrometry URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Explain all possible fragmentation for in mass spectrometry for the follo.. [askfilo.com]
• 3. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Catalytic Systems for the Synthesis of Sterically Hindered Acetophenones: Benchmarking Pathways to 2-(2-Methylphenyl)acetophenone

Abstract

Acetophenone derivatives are foundational scaffolds in medicinal chemistry and materials science, prized for their synthetic versatility.[1][2] The synthesis of complex, sterically hindered derivatives such as 2-(2-Methylphenyl)acetophenone, however, presents significant challenges that necessitate highly efficient catalytic systems. This guide pivots from the common role of such molecules as products to provide a comprehensive benchmark of the transition metal-catalyzed reactions pivotal for their synthesis. We will dissect and compare the performance of various state-of-the-art ligand systems for key C-C and C-N bond-forming reactions—specifically the Suzuki-Miyaura and Buchwald-Hartwig amination couplings. By examining the interplay between ligand architecture and catalytic efficiency through experimental data, we offer researchers, chemists, and drug development professionals a robust framework for catalyst selection and reaction optimization in the synthesis of complex biaryl ketones and their derivatives.

Introduction: The Strategic Importance of the Acetophenone Scaffold

The acetophenone core, characterized by a phenyl ring connected to an acetyl group, is a privileged structure in organic synthesis.[1] Its derivatives are critical intermediates in the production of numerous active pharmaceutical ingredients (APIs), including the widely used anti-inflammatory drug ibuprofen, which is derived from 4-isobutylacetophenone.[1] The true value of this scaffold lies in its capacity for functionalization, allowing for the construction of diverse molecular architectures.

Our target molecule for this guide, 2-(2-Methylphenyl)acetophenone, exemplifies a common synthetic hurdle: the construction of a sterically congested biaryl C(sp²)-C(sp²) bond. Traditional methods often fail to deliver high yields for such transformations, making modern transition metal catalysis indispensable. The selection of the ligand, a molecule that binds to the metal center, is arguably the most critical parameter in these reactions, directly influencing catalyst stability, activity, and selectivity.[3][4] This guide will provide a comparative analysis of prominent ligand systems used to forge the essential bonds that constitute complex acetophenone structures.

Part 1: Forging the Core C-C Bond via Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful method for forming C-C bonds and is ideally suited for synthesizing the biaryl backbone of our target molecule.[5][6] The reaction's success is heavily reliant on the phosphine ligand complexed to the palladium catalyst. Early iterations using simple ligands like triphenylphosphine (PPh₃) are often ineffective for challenging substrates, such as the coupling of an ortho-substituted aryl halide with an ortho-substituted boronic acid. The development of sterically bulky, electron-rich dialkylbiaryl phosphine ligands, often called "Buchwald ligands," revolutionized the field by enabling reactions of previously unreactive substrates under milder conditions.[7][8][9]

Comparative Performance of Phosphine Ligands

The data below, compiled from seminal literature, compares the performance of various phosphine ligands in Suzuki-Miyaura couplings involving sterically hindered or otherwise challenging aryl chlorides, which are notoriously less reactive than the corresponding bromides or iodides.

Entry	Aryl Chloride	Boronic Acid	Ligand	Catalyst System	Temp (°C)	Yield (%)	Source
1	4-Chlorotoluene	Phenylboronic Acid	PPh₃	Pd(OAc)₂	100	<10	Adapted from[3][10]
2	4-Chlorotoluene	Phenylboronic Acid	PCy₃	Pd(OAc)₂	RT	95	[10]
3	4-Chlorotoluene	Phenylboronic Acid	XPhos	Pd₂(dba)₃	RT	94	[3]
4	4-Chlorotoluene	Phenylboronic Acid	SPhos	Pd₂(dba)₃	RT	98	[3]
5	2-Chlorotoluene	Phenylboronic Acid	RuPhos	Pd₂(dba)₃	RT	91	[3]

Analysis of Causality: The superior performance of modern Buchwald ligands (XPhos, SPhos, RuPhos) and other bulky, electron-rich phosphines like PCy₃ stems from their specific stereoelectronic properties.[8]

• Steric Bulk: The large size of these ligands promotes the formation of a highly reactive, monoligated L₁Pd(0) species. This unsaturated intermediate is crucial for the oxidative addition of the inert aryl chloride to the palladium center, which is often the rate-limiting step in the catalytic cycle.[9]

• Electron-Donating Ability: These ligands are strong σ-donors, which increases the electron density on the palladium atom.[8] This enhanced electron density facilitates the oxidative addition step and promotes the final, bond-forming reductive elimination step.

In contrast, PPh₃ is less bulky and less electron-donating, leading to more stable, less reactive bis-ligated palladium complexes and sluggish or non-existent reactivity with aryl chlorides.[8] For the synthesis of a molecule like 2-(2-Methylphenyl)acetophenone, which requires coupling two ortho-substituted rings, a ligand like SPhos or XPhos would be the authoritative choice to overcome the severe steric hindrance.

Mechanistic Workflow: Suzuki-Miyaura Coupling

The catalytic cycle illustrates the critical role of the ligand in mediating the transformation.

Sources

• 1. nbinno.com [nbinno.com]
• 2. Traveling across Life Sciences with Acetophenone—A Simple Ketone That Has Special Multipurpose Missions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. entegris.com [entegris.com]
• 10. Suzuki Coupling [organic-chemistry.org]

Comparing the solubility of 2-(2-Methylphenyl)acetophenone in various organic solvents

Executive Summary

2-(2-Methylphenyl)acetophenone (CAS: 5033-67-0) is a substituted diaryl ketone structurally related to deoxybenzoin[1]. As a critical intermediate in organic synthesis, photoinitiator research, and the development of low-flammability polymers, understanding its solubility profile is paramount. This guide provides an objective, mechanistically grounded comparison of its solubility across various organic solvents, supported by a self-validating experimental protocol designed for rigorous analytical accuracy.

Thermodynamic Principles of Dissolution

As a Senior Application Scientist, it is crucial to look beyond empirical observations and understand the causality behind a compound's solubility behavior. The dissolution of 2-(2-Methylphenyl)acetophenone is governed by three primary structural features:

• Steric Disruption of Planarity: Unlike unsubstituted deoxybenzoin, the presence of the ortho-methyl group on the phenyl ring creates significant steric hindrance. This prevents the molecule from adopting a fully planar conformation, thereby reducing the crystal lattice energy. Thermodynamically, a lower lattice energy translates to enhanced solubility in moderately polar and non-polar organic solvents.

• Hydrogen Bond Acceptance: The central carbonyl oxygen possesses lone pairs that act as strong hydrogen-bond acceptors. This facilitates favorable thermodynamics of mixing in polar protic solvents (like alcohols)[2].

• Lipophilic π−π Stacking: The dual aromatic rings drive solubility in halogenated and non-polar solvents via London dispersion forces and π−π interactions, making the compound highly lipophilic[3].

Comparative Solubility Profile

The following table synthesizes the expected quantitative and qualitative solubility of 2-(2-Methylphenyl)acetophenone across major solvent classes, benchmarked against empirical data from structurally homologous acetophenone and deoxybenzoin derivatives[2][3][4].

Solvent Class	Representative Solvents	Relative Solubility	Mechanistic Rationale
Polar Aprotic	DMSO, DMF	Very High (>100 mg/mL)	Strong dipole-dipole interactions with the carbonyl core; optimal for high-concentration biological stock solutions[4].
Halogenated	Dichloromethane, Chloroform	Very High (Miscible/High)	Excellent solvation of the aromatic rings via dispersion forces; ideal for synthetic extractions and polymerizations[3].
Polar Protic	Methanol, Ethanol	High (~100 mg/mL)	H-bond donation from the protic solvent to the ketone oxygen stabilizes the solute[2].
Non-Polar	Hexane, Heptane	Moderate	Solvation relies purely on weak London dispersion forces interacting with the methyl and phenyl groups.
Aqueous	Water	Insoluble (<1 mg/mL)	High lipophilicity (logP) and a lack of sufficient H-bonding sites prevent aqueous cavity formation[2].

Self-Validating Experimental Protocol: Thermodynamic Solubility

Standard dissolution protocols are vulnerable to kinetic artifacts, such as supersaturation or incomplete wetting. To ensure absolute trustworthiness, the following shake-flask methodology incorporates a tripartite self-validating loop: temporal equilibrium confirmation , mass balance verification , and chromatographic purity assessment .

Step-by-Step Methodology

• Sample Preparation (Oversaturation): Add an excess amount of 2-(2-Methylphenyl)acetophenone solid (e.g., 500 mg) to 2.0 mL of the target organic solvent in a sealed, amber glass vial. The presence of undissolved solid is mandatory to maintain a saturated state.

• Isothermal Equilibration: Place the vials in a temperature-controlled orbital shaker bath at 25.0 ± 0.1 °C. Agitate at 200 RPM for exactly 48 hours.

• Phase Separation: Remove the vials and allow them to stand undisturbed for 2 hours to let the excess solid settle. Extract 1.0 mL of the supernatant and filter it through a 0.22 µm PTFE syringe filter (PTFE is chosen for its broad organic solvent compatibility).

• Quantitative Analysis (HPLC-UV): Dilute the filtered aliquot by a factor of 1:100 or 1:1000 in the mobile phase. Analyze via HPLC equipped with a UV-Vis detector set to the compound's λmax​ (typically around 240-260 nm for aromatic ketones). Calculate the concentration against a pre-established 5-point calibration curve.

• The Self-Validating Loop:

  • Equilibrium Check: Compare the concentration of a 24-hour aliquot against the 48-hour aliquot. A variance of <2% confirms thermodynamic equilibrium.

  • Mass Balance Check: Evaporate the solvent from the remaining undissolved solid, weigh it, and ensure the sum of the dissolved mass and residual mass equals the initial input. This proves no solvent-mediated degradation occurred.

  • Purity Check: Ensure only a single chromatographic peak appears, validating compound stability in the chosen solvent.

Workflow Visualization

Caption: Workflow for self-validating thermodynamic solubility determination of aromatic ketones.

Application-Specific Solvent Selection

Based on the physicochemical properties of 2-(2-Methylphenyl)acetophenone, researchers should select solvents tailored to their specific downstream applications:

• For NMR Spectroscopy: Chloroform-d ( CDCl3​ ) is the premier choice due to the compound's high solubility in halogenated solvents, ensuring sharp, well-resolved proton and carbon signals without solvent interference.

• For Organic Synthesis: Dichloromethane (DCM) or Tetrahydrofuran (THF) should be utilized for reactions requiring anhydrous conditions or low temperatures, as the compound will remain fully solvated without precipitating.

• For Biological/In Vitro Assays: Dimethyl Sulfoxide (DMSO) is mandatory for creating highly concentrated stock solutions (up to 100 mg/mL)[4], which can then be serially diluted into aqueous assay buffers.

References

• ACS Publications. "Deoxybenzoin-Based Polyarylates as Halogen-Free Fire-Resistant Polymers". Macromolecules. Available at: [Link]

Sources

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• 2. 2-Phenylacetophenone | 451-40-1 [chemicalbook.com]
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• 4. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-(2-Methylphenyl)acetophenone

Comprehensive Safety and Operational Guide for Handling 2-(2-Methylphenyl)acetophenone

As a Senior Application Scientist, I approach chemical safety not merely as a regulatory checklist, but as a fundamental component of experimental integrity. 2-(2-Methylphenyl)acetophenone is a highly valuable aryl ketone intermediate utilized in advanced organic synthesis and drug development. However, its specific molecular architecture demands rigorous handling protocols. This guide synthesizes field-proven operational methodologies with authoritative safety standards to provide a self-validating system for researchers.

Executive Summary & Chemical Profile

Before initiating any protocol, it is critical to understand the physical and chemical parameters of the target molecule.

Parameter	Specification
Chemical Name	2-(2-Methylphenyl)acetophenone
CAS Number	5033-67-0
Molecular Formula	C15H14O[1]
Molecular Weight	210.28 g/mol
Structural Class	Aryl Ketone / Acetophenone Derivative
Primary Hazards	Skin/Eye Irritation (Cat 2), Respiratory Irritation (Cat 3)[2]

Hazard Assessment & Mechanistic Causality

Understanding why a chemical is hazardous is the first step in mitigating risk. The hazards of 2-(2-Methylphenyl)acetophenone are directly tied to its chemical structure:

• Dermal Penetration & Irritation: The molecule features a biphenyl-like core (an acetophenone substituted with an ortho-tolyl group). This highly lipophilic structure allows the compound to rapidly partition into and penetrate the lipid-rich stratum corneum of human skin. Once absorbed, the reactive carbonyl moiety can interact with biological nucleophiles, leading to localized contact dermatitis and severe irritation[3].

• Ocular Toxicity: As an aromatic ketone, accidental splashing or aerosol exposure to the eyes causes immediate disruption of the tear film lipid layer, leading to severe conjunctival irritation and potential corneal damage[4].

• Respiratory Hazards: While it may exist as a low-melting solid or viscous liquid at room temperature, its vapor pressure is sufficient to cause respiratory tract irritation if aerosolized or heated during synthetic workflows[5].

Personal Protective Equipment (PPE) Matrix

In accordance with the National Research Council's Prudent Practices in the Laboratory[6], PPE must be selected based on mechanistic hazard evaluation rather than generic laboratory rules.

• Hand Protection (Double-Gloving): Wear heavy-duty Nitrile (minimum 5 mil thickness) over standard Nitrile exam gloves.

  • Causality: Latex gloves are strictly prohibited. The solubility parameters of aromatic ketones cause rapid degradation and permeation of natural rubber latex. Nitrile provides a superior barrier against non-polar and slightly polar organic molecules[7].

• Eye Protection: ANSI Z87.1 certified chemical splash goggles are mandatory.

  • Causality: Standard safety glasses lack orbital seals. Splash goggles prevent the capillary wicking of the lipophilic ketone into the conjunctiva in the event of a micro-spill or aerosolization[6].

• Body Protection: A flame-resistant (FR) laboratory coat (e.g., Nomex) with knit cuffs, fully buttoned.

  • Causality: Acetophenone derivatives are combustible[4]. An FR coat prevents skin exposure and mitigates risks if the compound is handled near ignition sources or highly reactive reagents.

Operational Protocols: Handling & Experimental Workflows

The following step-by-step methodology ensures a self-validating safety loop during experimental execution.

Step 1: Environmental Control Verification

• Conduct all handling within a certified chemical fume hood.

• Verify the fume hood face velocity is operating between 80–120 feet per minute (fpm)[8].

• Clear the workspace of incompatible materials, specifically strong oxidizing agents and strong bases, which can trigger exothermic reactions[3].

Step 2: Weighing and Transfer

• Tare the receiving vessel (e.g., a Schlenk flask or scintillation vial) while closed.

• Using a static-free, grounded stainless steel spatula, transfer the 2-(2-Methylphenyl)acetophenone.

• Crucial Technique: Do not drop the solid/liquid from a height. Place the spatula deep into the receiving vessel to minimize the aerosolization of particulates.

• Seal both the source container and receiving vessel before removing them from the fume hood.

Step 3: Reaction Execution

• Purge the reaction vessel with an inert gas (Nitrogen or Argon) to prevent oxidative degradation of the alpha-carbon position.

• Dissolve the compound in an appropriate anhydrous solvent (e.g., THF or Dichloromethane) using a sealed addition funnel or syringe transfer to maintain a closed system.

Figure 1: Standard operating workflow for the safe handling of 2-(2-Methylphenyl)acetophenone.

Spill Response & Decontamination

In the event of a localized spill inside the fume hood, execute the following protocol:

• Isolate: Lower the fume hood sash to maximize exhaust velocity and isolate the vapor hazard.

• Contain: Surround the spill with an inert, non-combustible absorbent material such as vermiculite or dry sand[4]. Do not use paper towels, as they increase the surface area for vaporization and introduce a combustible matrix.

• Absorb & Collect: Mechanically sweep the saturated absorbent using a non-sparking brush and dustpan. Place the material into a highly visible, sealable hazardous waste bag.

• Decontaminate: Wash the affected surface with a polyethylene glycol (PEG) solution or a strong laboratory detergent, followed by water[9]. The highly lipophilic nature of the ketone requires a surfactant to be effectively mobilized and removed from the benchtop.

Waste Disposal & Environmental Logistics

Improper disposal of aryl ketones poses significant environmental toxicity risks, particularly to aquatic life[9]. Disposal must strictly adhere to the EPA's Resource Conservation and Recovery Act (RCRA), specifically Subpart K regulations designed for academic and research laboratories[10].

• Segregation: Deposit all unreacted 2-(2-Methylphenyl)acetophenone and solvent washings into a designated "Non-Halogenated Organic Waste" container. If the reaction involved halogenated solvents (e.g., Chloroform), it must be diverted to "Halogenated Organic Waste."

• Labeling: Under EPA Subpart K, waste containers must be clearly labeled with the exact chemical name ("2-(2-Methylphenyl)acetophenone") and the primary hazard ("Irritant / Combustible"). Abbreviations or structural formulas are legally insufficient[11].

• Storage: Keep waste containers securely capped at all times unless actively adding waste. Store in a secondary containment tray away from heat sources and incompatible chemicals.

References

• New Jersey Department of Health. "Acetophenone - Hazardous Substance Fact Sheet." Right to Know Hazardous Substance Fact Sheets. URL: [Link]

• United States Department of Agriculture (USDA). "Chemical Hygiene Plan." USDA ARS. URL: [Link]

• National Research Council. "Working with Chemicals - Prudent Practices in the Laboratory." National Center for Biotechnology Information (NCBI). URL: [Link]

• United States Environmental Protection Agency (EPA). "Regulations for Hazardous Waste Generated at Academic Laboratories." US EPA. URL: [Link]

• American Chemical Society (ACS). "Regulation of Laboratory Waste." ACS Public Policy Statements. URL: [Link]

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